(Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate

• IUPAC Name: methyl 2-[4-[(Z)-(6-ethoxy-3-oxo-1-benzofuran-2-ylidene)methyl]phenoxy]acetate
• InChI: InChI=1S/C20H18O6/c1-3-24-15-8-9-16-17(11-15)26-18(20(16)22)10-13-4-6-14(7-5-13)25-12-19(21)23-2/h4-11H,3,12H2,1-2H3/b18-10-
• InChI Key: JXUPEXHCMGHMEI-ZDLGFXPLSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)OCC(=O)OC)O2
• Isomeric SMILES: CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)OCC(=O)OC)/O2
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

(Z)-methyl 2-(4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A related compound, (Z)-3-{[3-oxobenzofuran-2(3H)-ylidene]methyl}-4H-chromen-4-one, was synthesized and demonstrated antimicrobial activity. This highlights potential applications in developing antimicrobial agents (Pervaram et al., 2018).

Antibacterial Properties

• Another study synthesized methyl 2-{2-[4-oxo-3-(arylcarbonylamino)-1,3-thiazolidin-2-yl] phenoxy} acetates, showing their growth inhibitory activity against microbes like E. coli and S. aureus, indicating potential for antibacterial drug development (Desai et al., 2001).

Herbicidal Activity

• Research on similar compounds, such as the E and Z geometrical isomers of methyl [[[1-[5-[2-chloro-4-(trifluoromethy)phenoxy]-2-nitrophenyl]- 2-methoxyethylidene]amino]oxy]acetate, shows potential in herbicidal applications, particularly in postemergent treatment of broadleaf weeds (Hayashi & Kouji, 1990).

Synthesis of Multisubstituted Derivatives

• The compound's derivatives, such as multisubstituted 2-(dihydrofuran-2(3H)-ylidene)acetates, have been synthesized with a platinum-olefin catalyst system, indicating its use in complex organic synthesis and pharmaceutical applications (Nakamura et al., 2008).

Crystal Structure Analysis

• Structural analysis of related compounds, like rac-(Z)-ethyl 2-bromo-2-[(3R,5R)-3-bromo-5-methyltetrahydrofuran-2-ylidene]acetate, provides insights into molecular conformations and interactions, essential for drug design and material science (Loiseau et al., 2006).

Development of Fluoroionophores

• Derivatives of this compound have been used to develop fluoroionophores, indicating applications in biochemistry and cellular imaging, especially for metal ion detection (Hong et al., 2012).

Beta 3-Adrenergic Agonists Research

• The compound's ester, methyl [4-[2-[(2-hydroxy-3-phenoxypropyl)amino]ethoxy]phenoxy]acetate, was identified as a beta 3-adrenergic agonist, suggesting potential in metabolic rate studies and obesity treatment (Howe et al., 1992).